Cas no 2034238-67-8 (N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide)

• Product Name: N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide
• CAS No: 2034238-67-8
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 5961415
• PubChem ID: 119100105
• Update Time: 2025-05-20

N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• UGGNFRIUZALIIF-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, N-[2-(aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-
• AKOS026689640
• 2034238-67-8
• N-(2-carbamoylphenyl)-2-(2-methoxyethoxy)isonicotinamide
• N-(2-carbamoylphenyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• F6475-2702
• N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide

• Inchi： 1S/C16H17N3O4/c1-22-8-9-23-14-10-11(6-7-18-14)16(21)19-13-5-3-2-4-12(13)15(17)20/h2-7,10H,8-9H2,1H3,(H2,17,20)(H,19,21)
• InChI Key： UGGNFRIUZALIIF-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=NC=CC(C(NC2=CC=CC=C2C(N)=O)=O)=C1

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 452.0±45.0 °C(Predicted)
• pka: 10.75±0.70(Predicted)

Additional information on N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide

N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide: A Comprehensive Overview

N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide (CAS No. 2034238-67-8) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. The molecule combines a pyridine ring, an aminocarbonyl group, and a methoxyethoxy substituent, making it a versatile candidate for various chemical modifications and biological evaluations.

The pyridine ring in the molecule serves as a key structural element, contributing to the compound's stability and reactivity. Pyridine derivatives are well-known for their ability to participate in hydrogen bonding and π-π interactions, which are crucial for molecular recognition in biological systems. The aminocarbonyl group attached to the phenyl ring further enhances the compound's ability to engage in hydrogen bonding, potentially improving its bioavailability and pharmacokinetic properties.

Recent studies have explored the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. The methoxyethoxy substituent on the pyridine ring has been shown to influence the compound's solubility and permeability, which are essential factors for its effectiveness as a drug candidate.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that the aminocarbonyl group can form strong hydrogen bonds with key residues in the active site of kinase enzymes, suggesting a high potential for therapeutic application. These findings underscore the importance of rational drug design in optimizing the compound's efficacy and selectivity.

In addition to its pharmacological applications, N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide has also been investigated for its role in material science. The compound's ability to form self-assembled monolayers has been explored for use in surface modification and nanotechnology. Its pyridine ring contributes to strong intermolecular interactions, making it a promising candidate for creating functional surfaces with tailored properties.

The synthesis of this compound involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and potential industrial applications. The use of environmentally friendly reagents has also been emphasized to align with green chemistry principles.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of this compound at the molecular level. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, are being employed to study its conformational dynamics and structural interactions with biological targets. These insights will be instrumental in guiding future modifications to enhance its therapeutic potential.

In conclusion, N-[2-(Aminocarbonyl)phenyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide (CAS No. 2034238-67-8) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both pharmacological advancements and materials innovation.